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Compound of Interest

Compound Name: Mito-LND

Cat. No.: B8146257

For Immediate Reference: This document provides essential safety and logistical guidance for
the proper disposal of Mito-LND. Adherence to these procedures is critical for ensuring
personnel safety and regulatory compliance. As a trusted partner in your research, we aim to
provide value beyond the product itself by being a preferred source for laboratory safety and
chemical handling information.

Mito-LND is a mitochondria-targeted inhibitor of oxidative phosphorylation used in research.[1]
Proper disposal is crucial due to its chemical nature and biological activity. This guide outlines
the necessary steps for the safe handling and disposal of Mito-LND waste.

Hazard Profile and Safety Data

While a specific Safety Data Sheet (SDS) for Mito-LND is not readily available in the public
domain, the SDS for its parent compound, lonidamine, provides critical safety information.
Mito-LND should be handled with the assumption that it carries similar risks.

Key Hazards of Lonidamine (and by extension, Mito-LND):
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Hazard Statement Classification Precautionary Measures

Do not eat, drink, or smoke

when using this product. Wash
H302: Harmful if swallowed Acute toxicity, oral hands thoroughly after

handling. If swallowed, call a

poison center or doctor.[2]

Wear protective gloves. If skin

irritation occurs, get medical
H315: Causes skin irritation Skin corrosion/irritation advice/attention. Take off

contaminated clothing and

wash before reuse.[2]

Wear eye protection/face
protection. If in eyes, rinse
cautiously with water for
H319: Causes serious eye Serious eye damage/eye several minutes. Remove
irritation irritation contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.[2]

Obtain special instructions
before use. Do not handle until
H351: Suspected of causing ) o all safety precautions have
Carcinogenicity
cancer been read and understood.
Use personal protective

equipment as required.[2]

Obtain special instructions
before use. Do not handle until
H360: May damage fertility or ] o all safety precautions have
) Reproductive toxicity
the unborn child been read and understood.
Use personal protective

equipment as required.

Given that Mito-LND induces the formation of reactive oxygen species (ROS), appropriate
precautions for handling such compounds, including working in a well-ventilated area and using
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proper personal protective equipment (PPE), should be followed.

Experimental Protocols: Disposal of Mito-LND

The following protocol provides a general framework for the safe disposal of Mito-LND as
hazardous chemical waste. This procedure is based on best practices for handling indazole
derivatives and other potentially hazardous research chemicals.

Step-by-Step Disposal Protocol:

o Personal Protective Equipment (PPE): Before handling Mito-LND waste, ensure you are
wearing appropriate PPE, including:

o Chemical safety goggles or a face shield
o Chemical-resistant gloves (e.g., nitrile)
o Alaboratory coat
o Closed-toe shoes
o Waste Segregation:

o Solid Waste: Collect all solid Mito-LND waste, including unused product, contaminated
consumables (e.g., weighing paper, pipette tips, gloves), in a dedicated, leak-proof, and
clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing Mito-LND (e.g., solutions in DMSO or
other solvents) in a separate, sealed, and compatible hazardous waste container. Do not
mix with aqueous waste streams unless specifically permitted by your institution's
Environmental Health and Safety (EHS) department.

o Sharps: Any sharps contaminated with Mito-LND should be disposed of in a designated
sharps container for hazardous chemical waste.

o Container Labeling:

o Clearly label all waste containers with "Hazardous Waste."
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[e]

Include the full chemical name: "Mito-LND (Mito-Lonidamine)".

o

List all components of the waste, including solvents.

[¢]

Indicate the approximate concentrations and volumes.

[¢]

Include the date of waste accumulation and the name of the principal investigator or
laboratory.

o Storage of Waste:

o Store sealed hazardous waste containers in a designated, well-ventilated, and secure
area.

o Use secondary containment to prevent spills.
o Store away from incompatible materials.
» Arranging for Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Follow all institutional procedures for waste disposal.

o Do not dispose of Mito-LND waste down the drain or in the regular trash.

Mito-LND Disposal Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b8146257?utm_src=pdf-body
https://www.benchchem.com/product/b8146257?utm_src=pdf-body
https://www.benchchem.com/product/b8146257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Waste Collection & Segregag;on

Solid Waste < Liquid Waste

(Unused product, contaminated consumables) (Mito-LND solutions) Contaminated Sharps

Containerization & Labeling
A / Y

Collect in Labeled Collect in Labeled Collect in Labeled
Hazardous Waste Container Hazardous Waste Container Sharps Container

Storage & F‘ 'nal Disposal

Store in Designated
Secondary Containment Area

Contact EHS for
Waste Pickup

Disposal by Licensed
Hazardous Waste Vendor

Click to download full resolution via product page
Caption: Disposal workflow for Mito-LND.

Disclaimer: This guide is intended for informational purposes and is based on general
principles of laboratory safety and chemical waste management. Always consult the specific
Safety Data Sheet for any chemical you are working with and follow all local, state, and federal
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regulations, as well as your institution's specific policies and procedures for hazardous waste
disposal. If a Safety Data Sheet for Mito-LND is not provided by your supplier, request one. In
the absence of a specific SDS, the precautionary principle should be applied, treating the
substance as hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

